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Compound of Interest

Compound Name: 2MeSADP

Cat. No.: B1221296 Get Quote

Essential Safety and Handling Guide for 2MeSADP
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like 2-Methylthioadenosine

diphosphate (2MeSADP). This guide provides immediate, essential safety protocols,

operational plans for handling and disposal, and detailed experimental context to foster a

secure and efficient research environment.

Immediate Safety and Personal Protective Equipment
(PPE)
While the Safety Data Sheet (SDS) for 2-Methylthioadenosine diphosphate (sodium salt)

indicates that the compound is not classified as hazardous according to the Globally

Harmonized System (GHS), standard laboratory safety precautions should always be

observed.[1] It is prudent to consider this material hazardous until more information is

available.[2] Avoid ingestion, inhalation, and contact with eyes, skin, or clothing.[2]

Recommended Personal Protective Equipment (PPE) for Handling 2MeSADP:
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Equipment Specification Purpose

Gloves
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if aerosols may be

generated.

To prevent inhalation.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of 2MeSADP and ensure the

safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are in a well-ventilated area.

Don PPE: Put on all required personal protective equipment.

Weighing: If weighing the solid form, do so in a chemical fume hood to avoid inhalation of

any dust.

Solution Preparation: The sodium salt of 2MeSADP is soluble in water and PBS (pH 7.2) at

approximately 10 mg/ml.[2] When preparing solutions, add the solvent slowly to the solid.

Use: During experimental use, avoid direct contact and aerosol generation.

Post-Handling: After use, thoroughly clean the work area and wash hands.[2]

Storage: 2MeSADP is typically supplied as a solution in water and should be stored at -20°C

for stability of at least two years.[2]
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Disposal Plan
Proper disposal of 2MeSADP and associated materials is crucial to prevent environmental

contamination and ensure compliance with regulations.

Small Quantities: For minor amounts of 2MeSADP, disposal with regular household waste

may be permissible.[1]

Large Quantities & Uncleaned Packaging: For larger quantities or uncleaned packaging,

disposal must be conducted in accordance with official regulations.[1] It is recommended to

consult your institution's environmental health and safety (EHS) department for specific

guidelines on chemical waste disposal.[1]

Contaminated Materials: Any materials, such as pipette tips, tubes, or gloves, that have

come into contact with 2MeSADP should be disposed of as chemical waste according to

your institution's protocols.[1]

Spill Management
In the event of a spill, follow these steps to ensure safe cleanup:

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.[1]

Ensure adequate ventilation.[1]

Sweep up the solid material and place it into a suitable container for disposal.[1]

Avoid the formation of dust.[1]

Quantitative Data for 2MeSADP
The following table summarizes key quantitative data for 2MeSADP, which is crucial for

experimental design and interpretation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1221296?utm_src=pdf-body
https://www.benchchem.com/product/b1221296?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/product/b1221296?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_msADP_2_Methylthioadenosine_5_diphosphate.pdf
https://www.benchchem.com/product/b1221296?utm_src=pdf-body
https://www.benchchem.com/product/b1221296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Receptor/System

pEC₅₀ (Platelet Aggregation) 8.02 ± 0.20 Platelets

EC₅₀ (human recombinant

P2Y₁)
5.13 nM P2Y₁

EC₅₀ (human recombinant

P2Y₁₂)
0.89 nM P2Y₁₂

EC₅₀ (rat P2Y₁) 0.58 nM P2Y₁

EC₅₀ (rat P2Y₁₂) 0.89 nM P2Y₁₂

EC₅₀ (mouse P2Y₁₃) 6.2 nM P2Y₁₃

pEC₅₀ (human P2Y₁) 8.29 P2Y₁

pEC₅₀ (human P2Y₁₂) 9.05 P2Y₁₂

EC₅₀ (human P2Y₁₃) 19 nM P2Y₁₃

pEC₅₀ (rat P2Y₆) 5.75 P2Y₆

Experimental Protocols
A common application for 2MeSADP is in platelet aggregometry assays to study platelet

function. The following workflow outlines the key steps in such an experiment.[1]

Platelet Aggregation Assay Workflow:

Preparation of Platelet-Rich and Platelet-Poor Plasma:

Collect whole blood into tubes containing 3.8% trisodium citrate (9:1 blood to

anticoagulant ratio).[1]

Centrifuge the blood at a low speed (e.g., 240 x g) for 10 minutes at room temperature to

obtain platelet-rich plasma (PRP).[1]

Carefully collect the upper PRP layer.[1]
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Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 15 minutes to obtain

platelet-poor plasma (PPP).[1]

Adjust the platelet count in the PRP to the desired concentration (typically 200-350 x 10³/

µL) using PPP.[1]

Platelet Aggregation Measurement:

Pre-warm the PRP sample to 37°C in the aggregometer cuvette with a stir bar.[1]

Set the baseline of the aggregometer to 0% aggregation using PRP and 100%

aggregation using PPP.[1]

Add a specific concentration of 2MeSADP to the PRP sample. The final concentration of

2MeSADP to induce aggregation can range from nanomolar to low micromolar

concentrations. A concentration of 10 nM has been shown to induce platelet aggregation.

[1]

Record the change in light transmission as platelets aggregate.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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